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Compound of Interest

Compound Name: Oleyl Oleate

Cat. No.: B145538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Oleyl Oleate
Oleyl oleate is the ester of oleyl alcohol and oleic acid, both of which can be derived from

natural sources like olive and palm oil.[1] In the cosmetic industry, it is a versatile and widely

used ingredient valued for its emollient, skin-conditioning, and hair-conditioning properties.[1][2]

It is a non-greasy, non-oily emollient that imparts a silky, luxurious feel to formulations, making

it a popular choice for a variety of products including moisturizers, creams, lotions, anti-aging

serums, sunscreens, hair conditioners, and lip balms.[1][2] Oleyl oleate is known for its ability

to trap moisture, leading to well-hydrated and soft skin with improved elasticity.[1] It is generally

considered safe for use in cosmetic products and is well-tolerated by most skin types, including

dry, sensitive, and acne-prone skin.[2][3]

Physicochemical and Functional Properties
Understanding the physicochemical and functional properties of oleyl oleate is crucial for its

effective incorporation into cosmetic formulations.

Table 1: Physicochemical Properties of Oleyl Oleate
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Property Value Reference

INCI Name Oleyl Oleate -

CAS Number 3687-45-4 [1]

Molecular Formula C₃₆H₆₈O₂ [1]

Appearance Liquid [1]

Sun Protection Factor (SPF) 8.0 [4][5][6]

Peroxide Value 17.98 meq/kg [4][5][6]

Saponification Value 82.48 mg KOH/g [4][5][6]

Iodine Value 82.37 g/100g [4][5][6]

Table 2: Functional Properties and Applications of Oleyl Oleate
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Property Description
Typical
Applications

Recommended
Concentration

Emollient

Softens and soothes

the skin, providing a

smooth and non-

greasy feel.[1][3]

Creams, Lotions,

Body Butters, Lip

Balms

1 - 10%[1]

Skin Conditioning

Helps to maintain the

skin in good condition

by improving

hydration and

elasticity.[1]

Moisturizers, Anti-

aging Serums,

Sunscreens

1 - 10%[1]

Hair Conditioning

Conditions the hair,

leaving it soft and

manageable.

Conditioners, Hair

Masks, Styling

Products

1 - 10%

Moisturizing

Forms a film on the

skin's surface to

reduce transepidermal

water loss (TEWL).[1]

Hydrating Creams,

Serums, Face Masks
1 - 10%

Spreading Agent

Improves the

spreadability of

formulations on the

skin.

Foundations, Creams,

Sunscreens
1 - 10%

Antimicrobial

Shows activity against

Gram-positive

bacteria.[4][5][6]

Potentially in acne-

focused products or

as a natural

preservative booster.

Not established

Mechanism of Action on the Skin Barrier
Oleyl oleate primarily exerts its effects through a biophysical mechanism of action on the

stratum corneum, the outermost layer of the skin. Its interaction with the skin's lipid barrier

enhances moisturization and can improve the penetration of other active ingredients.
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The proposed mechanism involves two main actions:

Lipid Fluidization: Oleyl oleate can penetrate the intercellular lipid matrix of the stratum

corneum and increase its fluidity. This disrupts the highly ordered structure of the skin's

natural lipids.

Formation of Fluid Domains: Following the initial fluidization, oleyl oleate can form separate,

fluid, enhancer-rich domains within the stratum corneum lipids. These disordered domains

create pathways that can facilitate the permeation of other molecules through the skin

barrier.
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Caption: Mechanism of Oleyl Oleate on the Skin Barrier.

Experimental Protocols
The following protocols are provided as a guide for researchers to evaluate the efficacy and

stability of cosmetic formulations containing oleyl oleate.

Protocol for Evaluating Skin Moisturization (In-Vivo)
This protocol outlines a method for assessing the skin hydration effects of a cream containing

oleyl oleate using a Corneometer®.
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Objective: To quantify the change in skin surface hydration after the application of a cosmetic

cream containing oleyl oleate.

Materials and Instrumentation:

Test cream with a known concentration of oleyl oleate (e.g., 5%).

Placebo cream (without oleyl oleate).

Corneometer® (e.g., CM 825, Courage + Khazaka).

Controlled environment room (20-22°C, 40-60% relative humidity).

Skin cleansing wipes (non-moisturizing).

Volunteer subjects with self-perceived dry skin.

Methodology:

Subject Acclimatization: Subjects rest in the controlled environment room for at least 30

minutes before measurements.

Test Site Demarcation: Two test sites (e.g., 2x2 cm) are marked on the volar forearm of each

subject.

Baseline Measurement: Three baseline Corneometer® readings are taken from each test

site and the average is calculated.

Product Application: A standardized amount of the test cream (2 mg/cm²) is applied to one

test site, and the placebo cream is applied to the other.

Post-Application Measurements: Corneometer® readings are taken at predefined time points

(e.g., 1, 2, 4, and 8 hours) after product application. Three readings are taken at each time

point and averaged.

Data Analysis: The percentage increase in skin hydration from baseline is calculated for both

the test and placebo products at each time point. Statistical analysis (e.g., t-test) is

performed to determine the significance of the results.
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Caption: Skin Moisturization Evaluation Workflow.
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Protocol for Assessing Formulation Spreadability
This protocol describes a method to evaluate the spreadability of a lotion containing oleyl
oleate.

Objective: To determine the effect of oleyl oleate on the spreadability of a cosmetic lotion.

Materials:

Test lotion with a known concentration of oleyl oleate (e.g., 3%).

Placebo lotion (without oleyl oleate).

Glass plates (e.g., 20 cm x 20 cm).

Graph paper.

Micropipette or syringe.

Stopwatch.

Weight (e.g., 20 g).

Methodology:

Preparation: Place the graph paper under a clean, dry glass plate.

Sample Application: Using a micropipette, apply a precise volume (e.g., 0.5 mL) of the test

lotion to the center of the glass plate.

Spreading: Carefully place a second glass plate on top of the lotion droplet, followed by the

weight.

Measurement: Start the stopwatch and measure the diameter of the spread lotion at specific

time intervals (e.g., 1, 5, and 10 minutes).

Repeat: Repeat the procedure for the placebo lotion.
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Data Analysis: Calculate the spread area (πr²) for each time point. Compare the spreadability

of the test lotion to the placebo.

Protocol for Emulsion Stability Testing
This protocol outlines an accelerated stability testing method for an oil-in-water (O/W) emulsion

containing oleyl oleate.

Objective: To assess the physical stability of an emulsion containing oleyl oleate under

accelerated conditions.

Materials and Instrumentation:

Test emulsion with oleyl oleate.

Oven capable of maintaining 40°C ± 2°C.

Refrigerator capable of maintaining 4°C ± 2°C.

Freezer capable of maintaining -10°C ± 2°C.

Centrifuge.

pH meter.

Viscometer.

Microscope.

Methodology:

Initial Characterization: Measure the initial pH, viscosity, and microscopic appearance

(droplet size) of the emulsion.

Thermal Stress Test:

Store samples of the emulsion at 4°C, room temperature (20-25°C), and 40°C for a period

of 1 to 3 months.
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At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), evaluate the samples for changes in

color, odor, pH, viscosity, and signs of phase separation (creaming or coalescence).

Freeze-Thaw Cycling:

Subject samples to at least three freeze-thaw cycles. Each cycle consists of 24 hours at

-10°C followed by 24 hours at room temperature.

After the final cycle, visually inspect the samples for any changes in appearance or

consistency.

Centrifugation Test:

Centrifuge a sample of the emulsion at a specified speed (e.g., 3000 rpm) for 30 minutes.

Inspect the sample for any signs of phase separation.

Data Analysis: Compile the data from all tests to assess the overall stability of the emulsion.
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Caption: Emulsion Stability Testing Workflow.

Safety and Regulatory Information
Oleyl oleate is generally considered safe for use in cosmetic products.[3] The Cosmetic

Ingredient Review (CIR) Expert Panel has assessed its safety and concluded that it is safe as a

cosmetic ingredient in the present practices of use and concentration. It has low potential for

skin irritation, and is not considered to be a sensitizer.[7] Recommended use levels are typically

between 1% and 10%; higher concentrations may cause mild skin and eye irritation.[1] As with

any new ingredient, it is recommended to perform a patch test before widespread use.[1]

Conclusion
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Oleyl oleate is a valuable and versatile ingredient in the cosmetic industry, offering significant

benefits in terms of emollience, moisturization, and sensory experience. Its favorable safety

profile and compatibility with a wide range of cosmetic formulations make it a preferred choice

for formulators. The provided application notes and protocols offer a framework for researchers

and scientists to effectively utilize and evaluate oleyl oleate in the development of innovative

and efficacious cosmetic products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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